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Compound of Interest

Compound Name: 4-Bromo-2-iodoaniline

Cat. No.: B187669 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 4-Bromo-2-iodoaniline, including personal protective equipment

(PPE), operational plans, and disposal guidelines.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromo-2-iodoaniline is presented

below.

Property Value

Molecular Formula C₆H₅BrIN

Molecular Weight 297.92 g/mol [1]

Appearance White to Gray to Red powder to crystal

Melting Point 69 - 72 °C (156.2 - 161.6 °F)[2]

Purity ≥97%[1]

Storage Temperature 4°C, protect from light[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromo-2-iodoaniline is a hazardous substance that is toxic if swallowed, in contact with

skin, or inhaled. It is known to cause skin irritation, serious eye damage, and may cause

respiratory irritation.[2][3] Adherence to the following PPE guidelines is mandatory to minimize

exposure risks.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[4]

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[4]

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

required for splash hazards.[4]

[5]

Protects eyes from dust

particles and splashes of

solutions containing the

compound.[4]

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs.[4][5]

Protects the skin from

accidental spills and

contamination.[4]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood. If

engineering controls are

insufficient, a dust mask (type

N95 or equivalent) or a full-

face respirator may be

necessary.[4]

Prevents inhalation of airborne

dust or aerosols, a primary

route of exposure.[4]

Operational Plan: Safe Handling and Storage
A systematic approach is essential for the safe handling of 4-Bromo-2-iodoaniline.
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Handling Protocol:

Preparation: Conduct a thorough risk assessment before beginning any experiment. Ensure

all necessary PPE is available and in good condition. Verify that safety showers and

eyewash stations are readily accessible.

Weighing and Transfer:

Perform all weighing and transfers of the solid compound within a chemical fume hood to

minimize inhalation exposure.[2]

Use anti-static measures where necessary to prevent dust clouds.

Avoid creating dust.[2]

In Use:

Avoid contact with skin and eyes.[5]

Do not breathe vapors or dust.[2][5]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[2][5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store locked up.[2][6]

Protect from light.[2]

Store under an inert atmosphere.[2]

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

physician if you feel unwell.[2][5]

Skin Contact

Wash with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.

Get medical advice/attention.[2][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[2][5][6]

Ingestion
Rinse mouth. Immediately call a POISON

CENTER or doctor/physician.[2][5]

Disposal Plan
Proper disposal of 4-Bromo-2-iodoaniline and its containers is crucial to prevent

environmental contamination.

Unused/Surplus Chemical: Dispose of contents/container to an approved waste disposal

plant.[2] Do not dispose of down the drain.

Contaminated Labware: Disposable items (e.g., gloves, pipette tips) that have come into

contact with the chemical should be collected in a designated hazardous waste container.

Regulations: All disposal practices must be in accordance with local, regional, and national

regulations.[5]

Emergency Procedures: Chemical Spill
In the event of a spill, follow the established emergency protocol.
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Workflow for Handling a 4-Bromo-2-iodoaniline Spill

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the Spill
(use inert absorbent material)

Carefully Collect Spilled Material
(sweep or shovel into a suitable container)

Decontaminate the Area

Dispose of Waste as Hazardous

Complete a Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b187669?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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